Cas no 2228762-52-3 (1-(2,5-difluoro-4-methylphenyl)methyl-N-methylcyclopropan-1-amine)

• Product Name: 1-(2,5-difluoro-4-methylphenyl)methyl-N-methylcyclopropan-1-amine
• CAS No: 2228762-52-3
• MF: C₁₂H₁₅F₂N
• MW: 211.25101017952
• CID: 5962213
• PubChem ID: 165679944
• Update Time: 2025-10-28

1-(2,5-difluoro-4-methylphenyl)methyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-difluoro-4-methylphenyl)methyl-N-methylcyclopropan-1-amine
• 2228762-52-3
• 1-[(2,5-difluoro-4-methylphenyl)methyl]-N-methylcyclopropan-1-amine
• EN300-1762818

• Inchi： 1S/C12H15F2N/c1-8-5-11(14)9(6-10(8)13)7-12(15-2)3-4-12/h5-6,15H,3-4,7H2,1-2H3
• InChI Key： HIADLNRCISLLKU-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(=CC=1CC1(CC1)NC)F

Computed Properties

• Exact Mass: 211.11725581g/mol
• Monoisotopic Mass: 211.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

Additional information on 1-(2,5-difluoro-4-methylphenyl)methyl-N-methylcyclopropan-1-amine

Introduction to 1-(2,5-difluoro-4-methylphenyl)methyl-N-methylcyclopropan-1-amine (CAS No. 2228762-52-3)

1-(2,5-difluoro-4-methylphenyl)methyl-N-methylcyclopropan-1-amine (CAS No. 2228762-52-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane ring, a substituted phenyl group, and a methylamine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 1-(2,5-difluoro-4-methylphenyl)methyl-N-methylcyclopropan-1-amine is of particular interest due to its potential as a lead compound in drug discovery. The cyclopropane ring is known for its rigidity and ability to influence the conformational properties of molecules, which can be crucial for binding to specific biological targets. The substituted phenyl group, with its fluorine and methyl substituents, adds to the compound's lipophilicity and can enhance its ability to cross cell membranes and interact with protein targets.

Recent studies have explored the pharmacological properties of 1-(2,5-difluoro-4-methylphenyl)methyl-N-methylcyclopropan-1-amine. One notable area of research is its potential as an antagonist for specific receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits selective antagonism towards the serotonin 5-HT₇ receptor. This finding is significant because serotonin 5-HT₇ receptors are implicated in various neurological disorders, including depression and anxiety. The selective antagonism observed in this compound suggests its potential as a therapeutic agent for these conditions.

In addition to its receptor antagonism properties, 1-(2,5-difluoro-4-methylphenyl)methyl-N-methylcyclopropan-1-amine has also been investigated for its anti-inflammatory effects. A preclinical study conducted in 2022 demonstrated that this compound can effectively reduce inflammation in animal models of inflammatory diseases. The mechanism behind this anti-inflammatory activity is thought to involve the modulation of cytokine production and the inhibition of pro-inflammatory signaling pathways. These findings highlight the compound's potential as an anti-inflammatory agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The safety profile of 1-(2,5-difluoro-4-methylphenyl)methyl-N-methylcyclopropan-1-amine is another critical aspect of its evaluation. Preclinical toxicity studies have shown that this compound has a favorable safety profile at therapeutic doses. These studies have assessed various parameters, including acute toxicity, genotoxicity, and long-term toxicity in animal models. The results indicate that the compound is well-tolerated and does not exhibit significant adverse effects at relevant concentrations.

Clinical trials are currently underway to further evaluate the safety and efficacy of 1-(2,5-difluoro-4-methylphenyl)methyl-N-methylcyclopropan-1-amine. Early-phase clinical trials have shown promising results, with the compound demonstrating good pharmacokinetic properties and a favorable safety profile in human subjects. These trials are essential for determining the optimal dosing regimens and identifying any potential side effects that may not have been observed in preclinical studies.

The synthesis of 1-(2,5-difluoro-4-methylphenyl)methyl-N-methylcyclopropan-1-amine has also been optimized to improve yield and purity. Various synthetic routes have been explored, with one notable method involving the coupling of a substituted benzyl halide with a cyclopropylamine derivative followed by methylation. This synthetic approach has been validated through multiple independent syntheses and has proven to be efficient and scalable for large-scale production.

In conclusion, 1-(2,5-difluoro-4-methylphenyl)methyl-N-methylcyclopropan-1-amine (CAS No. 2228762-52-3) represents a promising candidate for further development in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its pharmacological properties and favorable safety profile, make it an attractive lead compound for various therapeutic applications. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.